N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxomorpholin-3-yl)acetamide
• InChI: InChI=1S/C16H22N2O5/c1-4-18-7-8-23-16(20)13(18)10-15(19)17-12-6-5-11(21-2)9-14(12)22-3/h5-6,9,13H,4,7-8,10H2,1-3H3,(H,17,19)
• InChI Key: RUUCYADTTYRBHV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC(=O)C1CC(=O)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C16H22N2O5
• Molecular Weight: 322.36 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide, also known as DEA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in various fields including medicine, agriculture, and environmental science. DEA is a synthetic compound that is derived from the naturally occurring compound, anandamide, which is a neurotransmitter and endocannabinoid.

Mechanism of Action

N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide acts as an inhibitor of fatty acid amide hydrolase (FAAH), which is an enzyme responsible for the degradation of anandamide. By inhibiting FAAH, N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide increases the levels of anandamide in the body, which in turn activates the endocannabinoid system. The endocannabinoid system is involved in various physiological processes such as pain sensation, inflammation, and mood regulation.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has been found to exhibit various biochemical and physiological effects. It has been found to increase the levels of anandamide in the body, which in turn activates the endocannabinoid system. This activation of the endocannabinoid system has been found to result in analgesic, anti-inflammatory, anticonvulsant, and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide in lab experiments is its ability to selectively inhibit FAAH, which allows for the study of the endocannabinoid system without interfering with other physiological processes. Additionally, N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has been found to have low toxicity, making it a safe compound to use in lab experiments. However, one of the limitations of using N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are numerous future directions for the study of N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide. One potential direction is the development of N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide-based drugs for the treatment of chronic pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide and its effects on the endocannabinoid system. Finally, the potential application of N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide in other fields such as agriculture and environmental science should also be explored.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has been extensively studied for its potential application in the field of medicine. It has been found to exhibit significant analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of chronic pain and inflammation. Additionally, N-(2,4-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has been found to exhibit anticonvulsant and neuroprotective properties, making it a potential candidate for the treatment of neurological disorders such as epilepsy and Parkinson's disease.